N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide

• IUPAC Name: N'-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]oxamide
• InChI: InChI=1S/C13H16N2O3/c1-18-13(8-15-12(17)11(14)16)6-9-4-2-3-5-10(9)7-13/h2-5H,6-8H2,1H3,(H2,14,16)(H,15,17)
• InChI Key: XXAPOPMJXKAHBE-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C(=O)N
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• CAS No.: 2034347-55-0

Description

N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.282. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide is involved in novel synthetic approaches for the production of various chemical compounds. For instance, it has been used in the synthesis of di- and mono-oxalamides, highlighting its role in the development of new synthetic methodologies (Mamedov et al., 2016).

• Quantum Entanglement in Cancer Diagnosis : This compound has been studied in the context of quantum entanglement dynamics, particularly in its interaction with a two-mode field in cancer cell diagnosis. The research delves into its potential for improving diagnostic techniques for human cancer cells, tissues, and tumors (Alireza et al., 2019).

• Development of Medicinal Compounds : It also finds application in the development of new medicinal compounds, like the creation of dimethyl malonate derivatives, which are of interest due to their potential pharmaceutical applications (Boichenko et al., 2020).

Biochemical and Pharmacological Studies

• Receptor Interaction Studies : The compound has been used in research focusing on the interaction with various receptors, such as angiotensin II antagonists. These studies are essential in understanding the biochemical pathways and potential therapeutic applications of similar compounds (Harmat et al., 1995).

• Role in Arousal and Stress : It's been involved in the study of orexin-1 receptor antagonists, highlighting its role in arousal and stress-related processes. This sheds light on the compound's relevance in neuropsychopharmacology and potential therapeutic applications (Bonaventure et al., 2015).

• Optical and Electronic Properties : The compound's optical and electronic properties have been explored, providing valuable insights for the development of new materials and technologies in fields like biospectroscopy (Heidari et al., 2019).